Cas no 1704327-02-5 (4-(2-ethoxyphenyl)but-3-en-2-amine)

• Product Name: 4-(2-ethoxyphenyl)but-3-en-2-amine
• CAS No: 1704327-02-5
• MF: C₁₂H₁₇NO
• MW: 191.269483327866
• CID: 6460929
• PubChem ID: 103091523
• Update Time: 2025-05-20

4-(2-ethoxyphenyl)but-3-en-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(2-ethoxyphenyl)but-3-en-2-amine
• EN300-1838922
• 1704327-02-5

• Inchi： 1S/C12H17NO/c1-3-14-12-7-5-4-6-11(12)9-8-10(2)13/h4-10H,3,13H2,1-2H3/b9-8+
• InChI Key： JBSIVAYENPFQLO-CMDGGOBGSA-N
• SMILES： O(CC)C1C=CC=CC=1/C=C/C(C)N

Computed Properties

• Exact Mass: 191.131014166g/mol
• Monoisotopic Mass: 191.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 35.2Ų

Additional information on 4-(2-ethoxyphenyl)but-3-en-2-amine

Comprehensive Overview of 4-(2-ethoxyphenyl)but-3-en-2-amine (CAS No. 1704327-02-5): Properties, Applications, and Research Insights

4-(2-ethoxyphenyl)but-3-en-2-amine, identified by its CAS number 1704327-02-5, is a specialized organic compound garnering attention in pharmaceutical and material science research. This amine derivative features a unique but-3-en-2-amine backbone coupled with a 2-ethoxyphenyl substituent, offering versatile reactivity for synthetic applications. Its molecular structure (C12H17NO) combines aromatic and aliphatic functionalities, making it valuable for designing bioactive molecules or advanced polymers.

Recent studies highlight the compound’s potential in drug discovery, particularly as a building block for central nervous system (CNS) therapeutics. Researchers are exploring its role in modulating neurotransmitter pathways, aligning with the growing demand for neurological disorder treatments. Additionally, its ethoxyphenyl moiety contributes to enhanced lipid solubility, a critical factor in blood-brain barrier permeability—a hot topic in neuropharmacology discussions.

From a synthetic chemistry perspective, CAS 1704327-02-5 serves as a precursor for chiral amine synthesis, a field gaining traction due to its relevance in asymmetric catalysis. The compound’s α,β-unsaturated double bond allows for Michael addition reactions, enabling the creation of complex architectures. This aligns with the industry’s shift toward green chemistry, where efficient, atom-economical transformations are prioritized.

In material science, the 4-(2-ethoxyphenyl)but-3-en-2-amine structure has been investigated for photoactive polymers. Its conjugated system exhibits promising UV absorption properties, relevant to organic electronics and solar cell research. With the rise of sustainable energy solutions, such applications resonate strongly with current scientific and industrial trends.

Analytical characterization of this compound typically involves HPLC-MS and NMR spectroscopy, ensuring high purity for research use. Stability studies suggest optimal storage under inert conditions, reflecting standard practices for amine-containing compounds. Safety data emphasize handling with personal protective equipment (PPE), though it is not classified under hazardous categories.

The growing interest in 1704327-02-5 is evident from its inclusion in chemical databases like PubChem and Reaxys. Frequently searched questions include: "What is the synthetic route for 4-(2-ethoxyphenyl)but-3-en-2-amine?" and "How does the ethoxy group affect amine reactivity?"—topics extensively covered in recent peer-reviewed journals.

Future directions may explore its biocatalytic applications or integration into metal-organic frameworks (MOFs). As computational chemistry advances, in silico modeling of this compound could further unlock its potential, addressing the demand for AI-driven molecular design—a trending intersection of chemistry and technology.